![molecular formula C8H5BrN2O2 B1440626 3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid CAS No. 1119512-48-9](/img/structure/B1440626.png)
3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid
Overview
Description
“3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid” is a chemical compound with the empirical formula C8H5BrN2O2 . It is a solid substance .
Molecular Structure Analysis
The molecular weight of “3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid” is 241.04 . The SMILES string representation of the molecule isOC(=O)c1nc2ccccn2c1Br . Physical And Chemical Properties Analysis
“3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid” is a solid substance . It has a molecular weight of 241.04 . The SMILES string representation of the molecule isOC(=O)c1nc2ccccn2c1Br .
Scientific Research Applications
Chemodivergent Synthesis
The compound is used in the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines . This process involves different reaction conditions and results in the formation of these two structures from the same starting materials .
Development of Pharmaceuticals
Imidazo[1,5-a]pyridine, a significant structural component of 3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid, is found in a large number of pharmaceuticals . It has been a subject of intense research for numerous decades due to its potential in the development of new drugs .
Agrochemical Applications
Imidazo[1,5-a]pyridine is also a significant structural component of many agrochemicals . Its synthesis and application in this field have been a subject of extensive research .
Optoelectronic Devices
This class of aromatic heterocycles, including 3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid, has shown great potential in the field of materials science . They have been used in the development of various optoelectronic devices .
Sensors
These compounds have also been used in the development of sensors . Their unique properties make them suitable for use in various sensing applications .
Anti-Cancer Drugs
There have been promising innovations in the use of these compounds in the development of anti-cancer drugs . Their unique structures and properties have made them a subject of interest in cancer research .
Emitters for Confocal Microscopy and Imaging
These compounds have been used as emitters for confocal microscopy and imaging . Their luminescent properties make them suitable for these applications .
Anticonvulsant Study
New imidazo[1,2-a]pyridines carrying biologically active hydrazone functionality have been synthesized for anticonvulsant studies . This shows the potential of 3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid in the development of new anticonvulsant drugs .
Mechanism of Action
Mode of Action
It is synthesized from α-bromoketones and 2-aminopyridine under certain reaction conditions . The synthesis involves a one-pot tandem cyclization/bromination process
Biochemical Pathways
The compound is part of a class of molecules known as aminopyridines, which serve as pharmacophores for many molecules with significant biological and therapeutic value
Result of Action
As the compound is part of the aminopyridines class of molecules, it may have varied medicinal applications . .
properties
IUPAC Name |
3-bromoimidazo[1,5-a]pyridine-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-8-10-6(7(12)13)5-3-1-2-4-11(5)8/h1-4H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPWMZWDPDKBVGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C(N2C=C1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60680928 |
Source
|
| Record name | 3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60680928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1119512-48-9 |
Source
|
| Record name | 3-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60680928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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